3-[(2,5-dimethylphenyl)sulfonyl]-N-(3-ethylphenyl)thieno[2,3-e][1,2,3]triazolo[1,5-a]pyrimidin-5-amine

• IUPAC Name: 10-(2,5-dimethylphenyl)sulfonyl-N-(3-ethylphenyl)-5-thia-1,8,11,12-tetrazatricyclo[7.3.0.02,6]dodeca-2(6),3,7,9,11-pentaen-7-amine
• InChI: InChI=1S/C23H21N5O2S2/c1-4-16-6-5-7-17(13-16)24-21-20-18(10-11-31-20)28-22(25-21)23(26-27-28)32(29,30)19-12-14(2)8-9-15(19)3/h5-13H,4H2,1-3H3,(H,24,25)
• InChI Key: FWDHPPLXNQWYRF-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=CC=C1)NC2=NC3=C(N=NN3C4=C2SC=C4)S(=O)(=O)C5=C(C=CC(=C5)C)C
• Molecular Formula: C23H21N5O2S2
• Molecular Weight: 463.6 g/mol

Description

3-[(2,5-dimethylphenyl)sulfonyl]-N-(3-ethylphenyl)thieno[2,3-e][1,2,3]triazolo[1,5-a]pyrimidin-5-amine is a useful research compound. Its molecular formula is C23H21N5O2S2 and its molecular weight is 463.57. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Study of Serotonin Receptor Antagonists A comprehensive study conducted by Ivachtchenko et al. (2010) focused on the synthesis of 3-(phenylsulfonyl)thieno[2,3-e][1,2,3]triazolo[1,5-a]pyrimidines, evaluating their binding affinity and inhibition of functional cellular responses to serotonin. This research highlighted the potential of these compounds as potent and selective serotonin 5-HT6 receptor antagonists, showcasing their relevance in neurological and psychiatric disorders research. The compounds demonstrated significant activity in both binding affinity and functional assays, emphasizing their selectivity as 5-HT6 receptor ligands. Read more.

Heterocyclic Azido Compounds and Triazolo[1,5-a]pyrimidines Synthesis The synthetic utility of heteroaromatic azido compounds for the preparation of 1,2,3-triazolo[1,5-a]thieno[3,2-d]pyrimidines was explored by Westerlund (1980). This research provides insights into novel synthetic routes and the structural versatility of these compounds, underlining their potential in developing new chemical entities with diverse biological activities. Read more.

Regioselective Synthesis Under Microwave Irradiation Salem et al. (2015) delved into the regioselective synthesis of pyrazolo[1,5-a]pyrimidine, triazolo[1,5-a]pyrimidine, and other fused heterocycles incorporating phenylsulfonyl moiety. Utilizing microwave irradiation and conventional methods, this study validated the cyclocondensation reactions' regioselectivity through experimental and theoretical (DFT) approaches. Such advancements in synthetic chemistry enhance the efficiency and precision of producing novel heterocyclic compounds for pharmaceutical applications. Read more.